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Compound of Interest

Compound Name: Diethyl oxalate-13C2

Cat. No.: B033084 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure, and

applications of Diethyl oxalate-¹³C₂, a stable isotope-labeled compound crucial for a variety of

research applications. This document details its physicochemical characteristics, provides a

representative synthesis protocol, and explores its utility in elucidating metabolic pathways and

reaction mechanisms.

Core Chemical and Physical Properties
Diethyl oxalate-¹³C₂ is the isotopically labeled form of diethyl oxalate, where the two carbonyl

carbons are replaced with the carbon-13 isotope. This labeling provides a distinct mass shift,

making it an invaluable tracer in metabolic research and mechanistic studies.[1] The isotopic

purity of commercially available Diethyl oxalate-¹³C₂ is typically 99 atom % ¹³C.[1]

Quantitative data for Diethyl oxalate-¹³C₂ and its unlabeled counterpart are summarized in the

table below for easy comparison.
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Property Diethyl Oxalate-¹³C₂
Diethyl Oxalate
(Unlabeled)

Molecular Formula C₄¹³C₂H₁₀O₄[2][3] C₆H₁₀O₄

Molecular Weight 148.13 g/mol [1][2][4] 146.14 g/mol [5]

CAS Number 150992-84-0[1][2][4] 95-92-1[4]

Appearance Colorless liquid Colorless oily liquid[6]

Boiling Point 185 °C (lit.) 185.4 °C[6]

Density 1.091 g/mL at 25 °C 1.0785 g/cm³[6]

Melting Point
Not specified (expected to be

similar to unlabeled)
-40.6 °C[6]

Flash Point 75 °C (closed cup) 75 °C (open cup)

Isotopic Purity 99 atom % ¹³C[1] Not applicable

Mass Shift M+2 Not applicable

SMILES String
CCO--INVALID-LINK----

INVALID-LINK--OCC
CCOC(=O)C(=O)OCC[5]

InChI Key
WYACBZDAHNBPPB-

MPOCSFTDSA-N

WYACBZDAHNBPPB-

UHFFFAOYSA-N[7]

Chemical Structure and Spectroscopic Analysis
The structure of Diethyl oxalate-¹³C₂ is identical to its unlabeled form, with the exception of the

two ¹³C atoms at the carbonyl positions. This isotopic substitution is the basis for its use in

spectroscopic techniques for tracing and quantification.

Characterization of Diethyl oxalate-¹³C₂ is primarily achieved through Nuclear Magnetic

Resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹³C NMR is used to confirm the

incorporation of the ¹³C isotope at the oxalate carbons.[1] While specific spectral data for the

labeled compound is not readily available in the public domain, the spectrum would show a
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strong signal for the carbonyl carbons, with coupling patterns that would be absent in the

unlabeled compound. The proton NMR (¹H NMR) spectrum is expected to be very similar to

the unlabeled compound.

Mass Spectrometry (MS): Mass spectrometry is a key technique to verify the isotopic purity

of Diethyl oxalate-¹³C₂.[1] The molecular ion peak will be observed at m/z = 148, which is two

mass units higher than the unlabeled compound (m/z = 146). The fragmentation pattern is

expected to be similar to the unlabeled compound, with fragments containing the ¹³C atoms

showing a corresponding mass shift.

Infrared (IR) Spectroscopy: Fourier-transform infrared (FTIR) spectroscopy can be used as

an orthogonal analytical technique.[1] The stretching frequency of the C=O bonds will be

slightly shifted to a lower wavenumber in the ¹³C labeled compound compared to the

unlabeled compound due to the heavier isotope.

Experimental Protocols: Synthesis of Diethyl
Oxalate-¹³C₂
The most common method for synthesizing Diethyl oxalate-¹³C₂ is the acid-catalyzed

esterification of ¹³C-labeled oxalic acid with ethanol.[1]

Objective: To synthesize Diethyl oxalate-¹³C₂ via Fischer esterification of ¹³C₂-oxalic acid and

ethanol.

Materials:

¹³C₂-Oxalic acid (dihydrate or anhydrous)

Anhydrous ethanol

Concentrated sulfuric acid (catalyst)

A suitable solvent for azeotropic water removal (e.g., benzene or toluene)

Saturated sodium bicarbonate solution

Anhydrous sodium sulfate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b033084
https://www.benchchem.com/product/b033084
https://www.benchchem.com/product/b033084
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Deionized water

Equipment:

Round-bottom flask

Dean-Stark apparatus or a similar setup for water removal

Reflux condenser

Stirring apparatus (magnetic stirrer and stir bar)

Heating mantle

Separatory funnel

Distillation apparatus for vacuum distillation

Procedure:

Reaction Setup: In a round-bottom flask equipped with a stirrer, reflux condenser, and a

Dean-Stark trap, combine ¹³C₂-oxalic acid, a molar excess of anhydrous ethanol (a 1:4 molar

ratio of oxalic acid to ethanol is often used), and the azeotropic solvent (e.g., toluene).[1][6]

Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the reaction

mixture while stirring.[1]

Reaction: Heat the mixture to reflux (typically 68-70 °C if using benzene).[6] The water

produced during the esterification will be removed azeotropically and collected in the Dean-

Stark trap. Continue the reaction until no more water is collected, indicating the reaction is

complete.[6]

Workup:

Cool the reaction mixture to room temperature.

Carefully wash the mixture with water, followed by a saturated sodium bicarbonate

solution to neutralize the acidic catalyst, and then again with water.[6]
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Separate the organic layer using a separatory funnel.

Dry the organic layer over anhydrous sodium sulfate.[6]

Purification:

Filter off the drying agent.

Remove the solvent by distillation.

Purify the crude Diethyl oxalate-¹³C₂ by vacuum distillation.[1] Collect the fraction at the

appropriate boiling point and pressure (e.g., 103 °C at 6 kPa).[6]

Characterization: Confirm the identity and purity of the final product using NMR, MS, and GC

or HPLC.[1]

Applications in Research and Development
The primary utility of Diethyl oxalate-¹³C₂ lies in its application as an isotopic tracer.[1] The

presence of the stable, heavy ¹³C isotope allows researchers to follow the fate of the oxalate

moiety through complex chemical and biological systems without the need for radioactive

materials.

Elucidation of Metabolic Pathways
Diethyl oxalate-¹³C₂ is instrumental in metabolic studies, particularly for tracing biochemical

pathways.[1] By introducing the labeled compound into a biological system, researchers can

track its metabolism and identify downstream metabolites using mass spectrometry and NMR.

This is crucial for understanding both normal physiological processes and the metabolic

dysregulation that occurs in disease states.

For example, ¹³C-labeled oxalate is used to study the kinetics of glyoxylate metabolism.[1] By

administering ¹³C₂-oxalate, researchers can quantify its conversion to other metabolites and

understand the contribution of different precursors to the oxalate pool.
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Caption: Workflow for tracing metabolic pathways using Diethyl Oxalate-¹³C₂.

Investigation of Reaction Mechanisms
In synthetic chemistry, Diethyl oxalate-¹³C₂ serves as a powerful tool for dissecting reaction

mechanisms.[1] By tracking the position of the ¹³C label in the products of a reaction, chemists

can gain insights into bond-forming and bond-breaking steps, identify intermediates, and

validate proposed mechanistic pathways.[1] This is particularly valuable in the study of complex

organic reactions, such as carbon-carbon bond formation.[1]
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Caption: Logical flow for investigating reaction mechanisms with Diethyl Oxalate-¹³C₂.

Conclusion
Diethyl oxalate-¹³C₂ is a versatile and powerful tool for researchers in chemistry, biochemistry,

and drug development. Its well-defined chemical and physical properties, coupled with the

precision afforded by its isotopic label, enable detailed investigations into complex biological

and chemical systems. The methodologies outlined in this guide provide a framework for its

synthesis and application, underscoring its importance in advancing our understanding of

metabolic pathways and reaction mechanisms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b033084?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b033084
https://www.lgcstandards.com/DE/en/Diethyl-Oxalate-13C2/p/TRC-D444692
https://www.scbt.com/p/diethyl-oxalate-sub13-subc2-150992-84-0
https://isotope.com/diethyl-oxalate-1-2-13c2-clm-2149-05
https://isotope.com/diethyl-oxalate-1-2-13c2-clm-2149-05
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-Oxalate
https://www.chemicalbook.com/article/the-synthesis-of-diethyl-oxalate.htm
https://www.chemicalbook.com/SpectrumEN_95-92-1_13CNMR.htm
https://www.benchchem.com/product/b033084#diethyl-oxalate-13c2-chemical-properties-and-structure
https://www.benchchem.com/product/b033084#diethyl-oxalate-13c2-chemical-properties-and-structure
https://www.benchchem.com/product/b033084#diethyl-oxalate-13c2-chemical-properties-and-structure
https://www.benchchem.com/product/b033084#diethyl-oxalate-13c2-chemical-properties-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b033084?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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